N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)-2-(thiophen-2-yl)acetamide
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Description
N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C19H17N5O3S and its molecular weight is 395.44. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure and Biological Activity
One related compound, 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(3-(furan-2-yl)-1-phenyl-1H-pyrazol-5-yl) acetamide, has been synthesized and analyzed for its crystal structure and biological activity. The compound exhibits moderate herbicidal and fungicidal activities, which suggests potential agricultural applications of similar compounds. The study of its crystal structure through H-1-NMR, C-13-NMR, H RMS, and single-crystal X-ray diffraction provides valuable insights into the molecular interactions and stability of such compounds (霍静倩 et al., 2016).
Synthesis of Novel Derivatives
Research focused on the synthesis of novel isoxazolines and isoxazoles of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives showcases the versatility of this chemical backbone in creating new compounds with potential biological activities. Such studies are foundational for the development of new pharmaceuticals and agrochemicals, demonstrating the compound's relevance in synthetic chemistry and drug discovery (A. Rahmouni et al., 2014).
Antimicrobial Activity
Compounds incorporating the pyrazolo[3,4-d]pyrimidin-4(5H)-one structure have been evaluated for their antimicrobial activity, highlighting their potential as antimicrobial agents. This is particularly relevant in the search for new treatments against resistant microbial strains, pointing to the broader implications of this chemical structure in medical research and public health (S. Bondock et al., 2008).
Anti-Inflammatory and Anticancer Activity
Further studies have synthesized derivatives with significant anti-inflammatory and anticancer activities. These findings underscore the compound's potential in developing new therapeutic agents for treating inflammation and cancer, offering a glimpse into its applicability in medicinal chemistry and oncology (K. Sunder et al., 2013).
properties
IUPAC Name |
N-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-(furan-2-yl)pyrazol-3-yl]-2-thiophen-2-ylacetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N5O3S/c1-11-12(2)20-19(22-18(11)26)24-16(10-14(23-24)15-6-3-7-27-15)21-17(25)9-13-5-4-8-28-13/h3-8,10H,9H2,1-2H3,(H,21,25)(H,20,22,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKVAKWRROMHGRV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(NC1=O)N2C(=CC(=N2)C3=CC=CO3)NC(=O)CC4=CC=CS4)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N5O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.